Cas no 1229625-44-8 (N1,N1-Dimethylcyclobutane-1,3-diamine dihydrochloride)

• Product Name: N1,N1-Dimethylcyclobutane-1,3-diamine dihydrochloride
• CAS No: 1229625-44-8
• MF: C₆H₁₆Cl₂N₂
• MW: 187.110639572144
• MDL: MFCD16621834
• CID: 4579372
• PubChem ID: 66545665
• Update Time: 2025-09-28

N1,N1-Dimethylcyclobutane-1,3-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N1,N1-dimethylcyclobutane-1,3-diamine dihydrochloride
• cis-N1,N1-dimethylcyclobutane-1,3-diamine dihydrochloride
• N1,N1-Dimethyl-1,3-cyclobutanediamine dihydrochloride
• 1-N,1-N-dimethylcyclobutane-1,3-diamine dihydrochloride
• 1-N,1-N-dimethylcyclobutane-1,3-diamine;dihydrochloride
• Z2010010268
• Cis-n1,n1-dimethylcyclobutane-1,3-diamine;dihydrochloride
• Rel-(1r,3r)-N1,N1-dimethylcyclobutane-1,3-diamine dihydrochloride
• 2230
• 2242491-39-8
• F78128
• N1,N1-DIMETHYLCYCLOBUTANE-1,3-DIAMINE 2HCL
• (1s,3s)-N1,N1-dimethylcyclobutane-1,3-diamine dihydrochloride
• AKOS040810258
• MFCD16621834
• P19701
• PS-16633
• (1r,3r)-N1,N1-dimethylcyclobutane-1,3-diamine dihydrochloride, trans
• MFCD28893897
• BS-43456
• TRANS-N1,N1-DIMETHYLCYCLOBUTANE-1,3-DIAMINE DIHYDROCHLORIDE
• AKOS015996701
• cis-N1,N1-Dimethylcyclobutane-1,3-diamine diHCl
• P18340
• (1s,3s)-N1,N1-dimethylcyclobutane-1,3-diamine dihydrochloride, cis
• 1229625-44-8
• SY173185
• 2230911-87-0
• trans-N1,N1-dimethylcyclobutane-1,3-diamine diHCl
• AKOS040810257
• trans-N1,N1-dimethylcyclobutane-1,3-diamine;dihydrochloride
• AS-78756
• CS-0183678
• MFCD28892978
• SCHEMBL22551866
• EN300-199934
• (1r,3r)-N1,N1-dimethylcyclobutane-1,3-diamine dihydrochloride
• N1,N1-Dimethylcyclobutane-1,3-diamine dihydrochloride

• MDL： MFCD16621834
• Inchi： 1S/C6H14N2.2ClH/c1-8(2)6-3-5(7)4-6;;/h5-6H,3-4,7H2,1-2H3;2*1H
• InChI Key： PTXNWDIHHGMSQQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)(C)C1CC(C1)N

Computed Properties

• Exact Mass: 186.0690539 g/mol
• Monoisotopic Mass: 186.0690539 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 74.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 187.11
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N1,N1-Dimethylcyclobutane-1,3-diamine dihydrochloride

N1,N1-Dimethylcyclobutane-1,3-diamine dihydrochloride: An Overview of a Versatile Compound

N1,N1-Dimethylcyclobutane-1,3-diamine dihydrochloride (CAS No. 1229625-44-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclobutane core with two dimethylamino groups and two hydrochloride salts, making it a valuable building block for the development of novel compounds and materials.

The chemical structure of N1,N1-Dimethylcyclobutane-1,3-diamine dihydrochloride is particularly interesting due to its cyclobutane ring, which imparts rigidity and stability to the molecule. The presence of the dimethylamino groups provides additional reactivity and functional versatility. These properties make the compound suitable for a wide range of applications, from the synthesis of complex organic molecules to the development of new pharmaceutical agents.

In the pharmaceutical industry, N1,N1-Dimethylcyclobutane-1,3-diamine dihydrochloride has shown promise as an intermediate in the synthesis of drugs with various therapeutic effects. Recent studies have explored its potential as a precursor for the development of novel antiviral agents and anti-inflammatory drugs. The compound's ability to form stable salts with other organic and inorganic compounds also makes it a valuable starting material for the synthesis of prodrugs, which can improve drug solubility and bioavailability.

One of the key areas of research involving N1,N1-Dimethylcyclobutane-1,3-diamine dihydrochloride is its use in the development of new materials. The cyclobutane ring provides a rigid framework that can be functionalized with various groups to create polymers with unique properties. For example, researchers have used this compound as a monomer in the synthesis of thermally stable polymers for high-performance applications in electronics and aerospace industries.

Additionally, N1,N1-Dimethylcyclobutane-1,3-diamine dihydrochloride has been studied for its potential in catalysis. The presence of the dimethylamino groups can act as Lewis bases, facilitating various catalytic reactions such as hydrogenation and polymerization. This makes it a useful ligand in homogeneous catalysis, where it can enhance the activity and selectivity of metal catalysts.

The synthesis of N1,N1-Dimethylcyclobutane-1,3-diamine dihydrochloride typically involves multi-step processes that include the formation of the cyclobutane ring and subsequent functionalization with dimethylamino groups. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound on both laboratory and industrial scales. These improvements have made it more accessible for researchers and manufacturers alike.

In terms of safety and handling, N1,N1-Dimethylcyclobutane-1,3-diamine dihydrochloride should be stored in a cool, dry place away from strong oxidizing agents. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices to minimize any potential risks.

The future outlook for N1,N1-Dimethylcyclobutane-1,3-diamine dihydrochloride is promising. Ongoing research continues to uncover new applications and properties that could lead to breakthroughs in various scientific fields. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of advanced materials and pharmaceuticals.

In conclusion, N1,N1-Dimethylcyclobutane-1,3-diamine dihydrochloride (CAS No. 1229625-44-8) is a versatile compound with a wide range of potential applications. Its unique chemical structure and functional groups make it an attractive candidate for use in pharmaceuticals, materials science, and chemical synthesis. As research progresses, it is expected that this compound will continue to contribute to scientific advancements and innovation.